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Introduction
Tiaprost, a synthetic analog of prostaglandin F2α (PGF2α), is a potent luteolytic agent used to

synchronize estrus in various livestock species. Its primary function is to induce the regression

of the corpus luteum (CL), leading to a decline in progesterone levels and allowing for the

initiation of a new estrous cycle. This controlled induction of estrus is a cornerstone of timed

artificial insemination (TAI) protocols, which are designed to enable insemination at a

predetermined time without the need for estrus detection. These application notes provide a

comprehensive overview of the use of Tiaprost in TAI protocols for cattle, sheep, and swine,

including detailed methodologies, quantitative data from cited experiments, and visual

representations of key biological and experimental processes.

Mechanism of Action: Luteolysis
Tiaprost, like other PGF2α analogs, induces luteolysis by binding to prostaglandin F2α

receptors on the luteal cells of the corpus luteum. This binding initiates a cascade of

intracellular events that ultimately lead to the structural and functional demise of the CL. The

key steps in this signaling pathway involve the inhibition of adenylate cyclase, leading to a

decrease in cyclic AMP (cAMP) levels, and the activation of protein kinase C. This cascade
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disrupts steroidogenesis, reducing progesterone production, and initiates apoptotic pathways

within the luteal cells.
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Caption: Signaling pathway of Tiaprost-induced luteolysis.

Application in Bovine Timed Artificial Insemination
Protocols
Tiaprost is an effective tool for synchronizing estrus in cattle as part of TAI protocols. The

standard dosage for inducing luteolysis is 0.75 mg administered via subcutaneous injection.[1]

While direct comparative studies with other PGF2α analogs within a full TAI protocol are

limited, its efficacy as a luteolytic agent is well-established.

Ovsynch Protocol and Tiaprost Integration
The Ovsynch protocol is a widely used TAI regimen in dairy and beef cattle. It involves a series

of hormonal treatments to synchronize follicular development and ovulation. Tiaprost can be

effectively substituted for other PGF2α products within this protocol.

Experimental Protocol: Ovsynch using Tiaprost

Animal Selection: Select healthy, cycling, non-pregnant cows or heifers with a body condition

score (BCS) between 2.5 and 3.5 (on a 5-point scale).

Day 0: Administer 100 µg of Gonadotropin-Releasing Hormone (GnRH) via intramuscular

(IM) injection. This will synchronize follicular wave emergence.

Day 7: Administer 0.75 mg of Tiaprost via subcutaneous (SC) injection to induce luteolysis.

Day 9: Administer a second dose of 100 µg GnRH (IM) to induce ovulation of the dominant

follicle.

Timed AI: Perform artificial insemination 16 to 20 hours after the second GnRH injection.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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